Cas no 124289-24-3 (3-Bromo-5-(bromomethyl)benzonitrile)

3-Bromo-5-(bromomethyl)benzonitrile structure
124289-24-3 structure
Product Name:3-Bromo-5-(bromomethyl)benzonitrile
CAS No:124289-24-3
MF:C8H5Br2N
MW:274.940000295639
MDL:MFCD09261038
CID:103821
PubChem ID:14567861
Update Time:2025-04-18

3-Bromo-5-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(bromomethyl)benzonitrile
    • 3-Bromo-5-cyanobenzyl bromide
    • Benzonitrile,3-bromo-5-(bromomethyl)-
    • AS-35988
    • 124289-24-3
    • SCHEMBL307886
    • MFCD09261038
    • ZEA28924
    • AKOS022176249
    • Benzonitrile, 3-bromo-5-(bromomethyl)-
    • SY242269
    • EN300-6776042
    • ZOHGEUWDTPFLKJ-UHFFFAOYSA-N
    • DTXSID40561726
    • DB-084819
    • MDL： MFCD09261038
    • Inchi： 1S/C8H5Br2N/c9-4-6-1-7(5-11)3-8(10)2-6/h1-3H,4H2
    • InChI Key： ZOHGEUWDTPFLKJ-UHFFFAOYSA-N
    • SMILES： BrCC1C=C(C=C(C#N)C=1)Br

Computed Properties

  • Exact Mass: 272.87900
  • Monoisotopic Mass: 272.87887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.21568

3-Bromo-5-(bromomethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-(bromomethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009684-1g
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 97%
1g
 $1445.30 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DE048-1g
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
1g
 942.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DE048-5g
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
5g
 2840.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DE048-200mg
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
200mg
 312.0CNY 2021-07-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD264765-250mg
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
250mg
 ￥481.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD264765-1g
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
1g
 ￥1194.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD264765-5g
3-Bromo-5-(bromomethyl)benzonitrile
 124289-24-3 95%
5g
 ￥4159.0 2022-03-01
abcr
AB249043-1 g
3-Bromo-5-cyanobenzyl bromide; .
 124289-24-3
1g
 €323.30 2023-04-27
abcr
AB249043-5 g
3-Bromo-5-cyanobenzyl bromide; .
 124289-24-3
5g
 €808.30 2023-02-22
eNovation Chemicals LLC
D745383-1g
Benzonitrile, 3-bromo-5-(bromomethyl)-
 124289-24-3 95%
1g
 $120 2024-06-08

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